Cas no 518044-37-6 (Mal-PEG6-Boc)
Mal-PEG6-Boc is a heterobifunctional polyethylene glycol (PEG) crosslinker featuring a maleimide (Mal) group at one terminus and a tert-butyloxycarbonyl (Boc)-protected amine at the other, connected by a hexaethylene glycol (PEG6) spacer. The maleimide moiety enables selective conjugation with thiol-containing biomolecules (e.g., cysteine residues), while the Boc-protected amine allows for further deprotection and functionalization under mild acidic conditions. The PEG6 spacer enhances solubility and reduces steric hindrance, facilitating efficient bioconjugation. This reagent is particularly useful in peptide synthesis, protein modification, and drug delivery applications, offering controlled reactivity and improved stability. Its orthogonal protection strategy ensures versatility in multi-step bioconjugation workflows.
Mal-PEG6-Boc structure
Product Name:Mal-PEG6-Boc
CAS No:518044-37-6
MF:C23H39NO10
MW:489.556468248367
CID:3029085
PubChem ID:77078471
Update Time:2025-06-07
Mal-PEG6-Boc Chemical and Physical Properties
Names and Identifiers
-
- MAL-PEG6-CH2CH2COOTBU
- MAl-PEG6-t-butyl ester
- Mal-PEG6-Boc
- Mal-PEG6-COOtBu
- AKOS040742091
- MAL-PEG6-T-BUTYLESTER
- HY-133211
- Mal-PEG6-tBu ester
- BP-21523
- CS-0113361
- DA-55219
- 518044-37-6
- 3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester
- DTXSID501116031
- tert-butyl 3-[2-[2-[2-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- MS-29102
- Mal-PEG6-OtBu
- 1,1-Dimethylethyl 21-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-4,7,10,13,16,19-hexaoxaheneicosanoate
- C70758
-
- Inchi: 1S/C23H39NO10/c1-23(2,3)34-22(27)6-8-28-10-12-30-14-16-32-18-19-33-17-15-31-13-11-29-9-7-24-20(25)4-5-21(24)26/h4-5H,6-19H2,1-3H3
- InChI Key: CUCNCZLNASXRTC-UHFFFAOYSA-N
- SMILES: O(C(CCOCCOCCOCCOCCOCCOCCN1C(C=CC1=O)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 489.25739644 g/mol
- Monoisotopic Mass: 489.25739644 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 34
- Rotatable Bond Count: 23
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 119
- Molecular Weight: 489.6
Mal-PEG6-Boc Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21523-250mg |
Mal-PEG6-t-butyl ester |
518044-37-6 | 98% | 250mg |
5130CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21523-500mg |
Mal-PEG6-t-butyl ester |
518044-37-6 | 98% | 500mg |
7980CNY | 2021-05-07 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHL-5-250mg |
Mal-PEG6-COOtBu |
518044-37-6 | >98.00% | 250mg |
¥1150.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHL-5-500mg |
Mal-PEG6-COOtBu |
518044-37-6 | >98.00% | 500mg |
¥1750.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BHL-5-1g |
Mal-PEG6-COOtBu |
518044-37-6 | >98.00% | 1g |
¥2650.0 | 2023-09-19 | |
| eNovation Chemicals LLC | Y1254066-100mg |
3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester |
518044-37-6 | 95% | 100mg |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1254066-250mg |
3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester |
518044-37-6 | 95% | 250mg |
$270 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1254066-1g |
3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester |
518044-37-6 | 95% | 1g |
$820 | 2024-06-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21523-250mg |
Mal-PEG6-t-butyl ester |
518044-37-6 | 98% | 250mg |
5130.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21523-500mg |
Mal-PEG6-t-butyl ester |
518044-37-6 | 98% | 500mg |
7980.0CNY | 2021-07-14 |
Mal-PEG6-Boc Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
518044-37-6 (Mal-PEG6-Boc) Related Products
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- 307928-05-8(1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1-methylethyl ester)
- 60478-39-9(1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 1,1-dimethylethylester)
- 2100306-51-0(N-Mal-N-bis(PEG2-t-butyl ester))
- 2030168-38-6(3,4-Dibromo-Mal-PEG4-t-butyl ester)
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